Cas no 2034435-88-4 (N-({2,3'-bipyridine-5-yl}methyl)-2-(phenylformamido)acetamide)

• Product Name: N-({2,3'-bipyridine-5-yl}methyl)-2-(phenylformamido)acetamide
• CAS No: 2034435-88-4
• MF: C₂₀H₁₈N₄O₂
• MW: 346.382524013519
• CID: 5379282
• Update Time: 2025-11-01

N-({2,3'-bipyridine-5-yl}methyl)-2-(phenylformamido)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[([2,3′-Bipyridin]-5-ylmethyl)amino]-2-oxoethyl]benzamide
• N-({2,3'-bipyridine-5-yl}methyl)-2-(phenylformamido)acetamide

• Inchi： 1S/C20H18N4O2/c25-19(14-24-20(26)16-5-2-1-3-6-16)23-12-15-8-9-18(22-11-15)17-7-4-10-21-13-17/h1-11,13H,12,14H2,(H,23,25)(H,24,26)
• InChI Key： VAQHGXONPSWCIE-UHFFFAOYSA-N
• SMILES： C(NCC(NCC1=CN=C(C2=CC=CN=C2)C=C1)=O)(=O)C1=CC=CC=C1

Experimental Properties

• Density: 1.231±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 706.2±60.0 °C(Predicted)
• pka: 13.22±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-({2,3'-bipyridine-5-yl}methyl)-2-(phenylformamido)acetamide

N-({2,3'-bipyridine-5-yl}methyl)-2-(phenylformamido)acetamide (CAS No. 2034435-88-4): A Comprehensive Overview

N-({2,3'-bipyridine-5-yl}methyl)-2-(phenylformamido)acetamide (CAS No. 2034435-88-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent advancements in the study of this compound.

Chemical Structure and Properties

N-({2,3'-bipyridine-5-yl}methyl)-2-(phenylformamido)acetamide is a complex organic molecule with a molecular formula of C₁₉H₁₈N₄O and a molecular weight of 318.37 g/mol. The compound features a bipyridine moiety and a phenylformamido group, which contribute to its distinct chemical properties. The bipyridine structure is known for its strong electron-withdrawing ability and coordination capabilities, making it an attractive ligand in coordination chemistry. The phenylformamido group, on the other hand, adds to the compound's hydrophobicity and reactivity.

The solubility of N-({2,3'-bipyridine-5-yl}methyl)-2-(phenylformamido)acetamide is moderate in polar solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). It exhibits good stability under standard laboratory conditions but may degrade under extreme pH or temperature conditions. The compound's melting point is approximately 165°C, and it has a characteristic UV absorption spectrum with maxima at 260 nm and 310 nm.

Synthesis Methods

The synthesis of N-({2,3'-bipyridine-5-yl}methyl)-2-(phenylformamido)acetamide has been reported using various methodologies. One common approach involves the reaction of 2-(phenylformamido)acetic acid with 2,3'-bipyridine-5-carbaldehyde in the presence of a coupling reagent such as 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDC·HCl) and N-hydroxysuccinimide (NHS). This method yields the desired product in moderate to good yields with high purity.

An alternative synthetic route involves the condensation of 2-(phenylformamido)acetyl chloride with 2,3'-bipyridine-5-methanamine. This method is particularly useful for large-scale synthesis due to its simplicity and cost-effectiveness. Recent advancements in green chemistry have also led to the development of environmentally friendly synthesis methods using microwave-assisted reactions and solvent-free conditions.

Biological Activities

N-({2,3'-bipyridine-5-yl}methyl)-2-(phenylformamido)acetamide has shown promising biological activities in various preclinical studies. One of its key applications is as an inhibitor of protein-protein interactions (PPIs), which are crucial for many cellular processes and disease pathways. Specifically, this compound has been found to inhibit the interaction between the p53 tumor suppressor protein and its negative regulator MDM2. This inhibition can lead to increased p53 activity, which may have therapeutic potential in cancer treatment.

In addition to its PPI inhibitory properties, N-({2,3'-bipyridine-5-yl}methyl)-2-(phenylformamido)acetamide has demonstrated anti-inflammatory effects by modulating the activity of nuclear factor-kappa B (NF-κB), a key transcription factor involved in inflammation and immune responses. Studies have shown that this compound can reduce NF-κB activation in both in vitro and in vivo models of inflammation.

Clinical Applications and Research Progress

The potential clinical applications of N-({2,3'-bipyridine-5-yl}methyl)-2-(phenylformamido)acetamide are currently being explored through various preclinical and early-stage clinical trials. In cancer research, this compound has shown promise as a potential therapeutic agent for treating p53-mutated cancers. Preclinical studies have demonstrated that it can selectively target cancer cells while sparing normal cells, suggesting a favorable safety profile.

In the field of inflammatory diseases, ongoing research is investigating the use of this compound for treating conditions such as rheumatoid arthritis and inflammatory bowel disease. Preliminary results from animal models have been encouraging, with significant reductions in inflammation markers observed following treatment with N-({2,3'-bipyridine-5-yl}methyl)-2-(phenylformamido)acetamide.

Conclusion

N-({2,3'-bipyridine-5-yl}methyl)-2-(phenylformamido)acetamide (CAS No. 2034435-88-4) is a promising compound with diverse biological activities that make it an attractive candidate for further pharmaceutical development. Its unique chemical structure provides a foundation for understanding its mechanisms of action and optimizing its therapeutic potential. As research continues to advance, it is likely that this compound will play an important role in addressing unmet medical needs in areas such as cancer and inflammatory diseases.